![molecular formula C13H9Cl2N3O4 B4022013 methyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate](/img/structure/B4022013.png)
methyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate
Description
Synthesis Analysis
The synthesis of pyrazole derivatives often involves one-pot, multi-component reactions that are attractive for their simplicity and efficiency. For example, a related compound, methyl 4-(4-chlorophenyl)-5,7-dioxo-1-phenyl-1,4,5,6,7,8-hexahydropyrazolo[4′,3′:5,6]pyrano[2,3-d]pyrimidine-3-carboxylate, was synthesized via a one-pot four-component reaction catalyzed by l-Proline, demonstrating operational simplicity and high yields without the need for metal catalysts or hazardous solvents (Yadav et al., 2021). This approach highlights the green chemistry principles by avoiding toxic catalysts and promoting environmental sustainability.
Molecular Structure Analysis
Molecular structure analyses of pyrazole derivatives, including X-ray diffraction studies, have provided insights into their crystal systems, space groups, and molecular conformations. For instance, compounds with similar structures to the target molecule have been characterized by single crystal X-ray diffraction, revealing details such as triclinic crystal systems and specific space groups, as well as intramolecular hydrogen bonds contributing to structural stability (Achutha et al., 2017).
Chemical Reactions and Properties
Pyrazole derivatives engage in various chemical reactions, reflecting their chemical versatility. The reactivity often involves cyclocondensation reactions with different reagents to form novel compounds, demonstrating the potential for creating a wide range of derivatives with potentially valuable properties. Microwave-assisted synthesis methods have also been employed for rapid and efficient production of such derivatives, emphasizing the importance of innovative techniques in organic synthesis (Gu & Li, 2013).
properties
IUPAC Name |
methyl 5-(2,4-dichlorophenyl)-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N3O4/c1-22-13(21)10-8-9(16-17-10)12(20)18(11(8)19)7-3-2-5(14)4-6(7)15/h2-4,8-9,16H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXMINXSNMCUMBY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NNC2C1C(=O)N(C2=O)C3=C(C=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-(2,4-dichlorophenyl)-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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